Cas no 1261463-40-4 ([3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol)

• Product Name: [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol
• CAS No: 1261463-40-4
• MF: C₁₃H₉F₄NO₂
• MW: 287.209677457809
• CID: 4799512
• Update Time: 2025-06-13

[3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-methanol
• [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol

• Inchi： 1S/C13H9F4NO2/c14-10-5-8(6-18-11(10)7-19)9-3-1-2-4-12(9)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： GKXCJALWGBUROF-UHFFFAOYSA-N
• SMILES： FC1=C(CO)N=CC(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4

Additional information on [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol

Introduction to [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol (CAS No. 1261463-40-4)

[3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1261463-40-4, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The presence of a fluoro substituent and a trifluoromethoxy group in its structure contributes to its distinctive chemical profile, making it a subject of intense research interest.

The molecular structure of [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol consists of a pyridine core appended with a hydroxymethyl group, further modified by fluorine and trifluoromethoxy functional groups on the phenyl ring. This arrangement not only imparts unique electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The fluoro group, in particular, is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing their metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel compounds with fluorinated aromatic rings due to their potential in drug discovery. The [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol molecule represents an excellent example of such a compound. Its structural features make it a valuable scaffold for designing molecules that can interact with various biological receptors and enzymes. This has led to its investigation as a potential lead compound in the development of new pharmaceuticals targeting a range of diseases.

One of the most compelling aspects of [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol is its versatility in chemical modifications. The presence of both hydroxymethyl and fluorinated phenyl groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have highlighted the potential of this compound in the development of treatments for neurological disorders. The pyridine core is known to be a common motif in drugs that interact with central nervous system receptors. Additionally, the fluoro and trifluoromethoxy groups can enhance penetration through the blood-brain barrier, which is crucial for effective treatment of neurological conditions. Preliminary computational studies suggest that [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases.

The synthesis of [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the synthetic prowess required to handle such intricate structures but also contribute to the broader toolkit available for medicinal chemists.

As research continues to uncover new applications for [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol, it is expected that this compound will play a significant role in the discovery and development of novel therapeutics. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize its potential in addressing unmet medical needs.

The future directions for research on [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol include exploring its interactions with various biological targets, optimizing its synthetic routes for scalability, and conducting preclinical studies to assess its safety and efficacy. Advances in computational chemistry and high-throughput screening techniques will likely accelerate these efforts, enabling faster identification of derivatives with enhanced properties.

In conclusion, [3-Fluoro-5-[2-(trifluoromethoxy)phenyl]pyridin-2-yl]methanol (CAS No. 1261463-40-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical development. Its unique combination of fluorinated aromatic groups and functional moieties makes it a valuable scaffold for designing novel therapeutic agents. As ongoing research continues to elucidate its properties and applications, this compound is poised to make meaningful contributions to drug discovery efforts aimed at treating various diseases.